Cas no 857352-79-5 (1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine)

• Product Name: 1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine
• CAS No: 857352-79-5
• MF: C₇H₁₁N₅O₃
• MW: 213.193940401077
• CID: 2808330
• PubChem ID: 127261536
• Update Time: 2025-04-21

1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine Chemical and Physical Properties

Names and Identifiers

• 857352-79-5
• 1-(4,6-Dimethoxypyrimidin-2-yl)-3-hydroxyguanidine

• Inchi： 1S/C7H11N5O3/c1-14-4-3-5(15-2)10-7(9-4)11-6(8)12-13/h3,13H,1-2H3,(H3,8,9,10,11,12)
• InChI Key： YERQZZNKKCTKLX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(N=C(/N=C(\N)/NO)N=1)OC

Computed Properties

• Exact Mass: 213.08618923Da
• Monoisotopic Mass: 213.08618923Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 115Ų